Cas no 2580103-67-7 (rac-methyl (1R,3R,4S,6R)-6-hydroxy-2-azabicyclo2.2.1heptane-3-carboxylate)

• Product Name: rac-methyl (1R,3R,4S,6R)-6-hydroxy-2-azabicyclo2.2.1heptane-3-carboxylate
• CAS No: 2580103-67-7
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5660219
• PubChem ID: 165891010
• Update Time: 2025-05-30

rac-methyl (1R,3R,4S,6R)-6-hydroxy-2-azabicyclo2.2.1heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27727966
• rac-methyl (1R,3R,4S,6R)-6-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylate
• 2580103-67-7
• rac-methyl (1R,3R,4S,6R)-6-hydroxy-2-azabicyclo2.2.1heptane-3-carboxylate

• Inchi： 1S/C8H13NO3/c1-12-8(11)7-4-2-5(9-7)6(10)3-4/h4-7,9-10H,2-3H2,1H3/t4-,5+,6+,7+/m0/s1
• InChI Key： IWNLVEUCXMNBEJ-BDVNFPICSA-N
• SMILES： O[C@@H]1C[C@H]2[C@H](C(=O)OC)N[C@@H]1C2

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-methyl (1R,3R,4S,6R)-6-hydroxy-2-azabicyclo2.2.1heptane-3-carboxylate

Introducing Rac-Methyl (1R,3R,4S,6R)-6-Hydroxy-2-Azabicyclo2.2.1heptane-3-Carboxylate (CAS No. 2580103-67-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Rac-Methyl (1R,3R,4S,6R)-6-hydroxy-2-azabicyclo2.2.1heptane-3-carboxylate, identified by its unique Chemical Abstracts Service number CAS No. 2580103-67-7, represents a significant compound in the realm of pharmaceutical chemistry. This chiral intermediate has garnered considerable attention due to its structural complexity and its pivotal role in the synthesis of various bioactive molecules. The compound's stereochemistry, defined by the specified configuration at the 1R,3R,4S,6R positions, makes it a valuable building block for drug development pipelines targeting diverse therapeutic areas.

The molecular framework of rac-methyl (1R,3R,4S,6R)-6-hydroxy-2-azabicyclo2.2.1heptane-3-carboxylate is characterized by a bicyclic structure featuring an azabicyclo[2.2.1]heptane core. This scaffold is particularly intriguing because it combines a nitrogen-containing heterocycle with a rigid three-membered ring system, which often imparts unique physicochemical properties to the derivatives formed from it. The presence of multiple stereocenters at the 1R,3R,4S,6R positions enhances the compound's potential as a chiral precursor, enabling the synthesis of enantiomerically pure or enriched pharmaceutical agents.

In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production of this intermediate. One notable development involves the use of asymmetric catalysis to achieve high enantioselectivity during its synthesis. Such approaches not only improve yield but also reduce the reliance on harsh reagents or cumbersome purification processes. The growing emphasis on green chemistry has further driven innovation in this space, with researchers exploring solvent-free reactions and biocatalytic routes to produce rac-methyl (1R,3R,4S,6R)-6-hydroxy-2-azabicyclo2.2.1heptane-3-carboxylate with minimal environmental impact.

The utility of this compound extends across multiple therapeutic domains. For instance, derivatives of the azabicyclo[2.2.1]heptane scaffold have shown promise in the development of central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier effectively. The hydroxyl and carboxylate functional groups present in this molecule provide numerous opportunities for further derivatization via esterification, amidation, or alkylation reactions—modifications that can fine-tune pharmacokinetic and pharmacodynamic properties for specific applications.

Recent studies have highlighted the potential of rac-methyl (1R,3R,4S,6R)-6-hydroxy-2-azabicyclo2.2.1heptane-3-carboxylate as a precursor in the synthesis of novel antimicrobial agents. The rigid bicyclic core mimics natural product scaffolds known for their biological activity against resistant bacterial strains. By leveraging biocatalytic strategies such as enzymatic resolution or dynamic kinetic resolutions followed by stereoselective functionalization at the 1R,3R, and 4S positions—key stereocenters that define its identity—researchers have been able to generate libraries of analogs with enhanced antimicrobial profiles.

The integration of computational chemistry has further accelerated the discovery process surrounding this intermediate. Molecular modeling studies predict that modifications at the 6-hydroxy group could modulate binding interactions within target enzymes or receptors—a critical factor in drug design. These virtual experiments complement experimental efforts by providing rapid screening of potential candidates before costly wet-lab synthesis begins.

From an industrial perspective, rac-methyl (1R,³R,⁴S,⁶R)-6-hydroxy-₂-azabicyclo_[².².¹_]heptane-³-carboxylate (CAS No.2580103-67-7) plays a crucial role in streamlining drug development pipelines through its versatility as a chiral building block.